Cas no 1261979-88-7 (2-(4-Ethylthiophenyl)nicotinic acid)

2-(4-Ethylthiophenyl)nicotinic acid structure
1261979-88-7 structure
Product Name:2-(4-Ethylthiophenyl)nicotinic acid
CAS No:1261979-88-7
MF:C14H13NO2S
MW:259.32352232933
CID:2767320
PubChem ID:53223789
Update Time:2025-04-21

2-(4-Ethylthiophenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(4-ETHYLTHIOPHENYL)NICOTINIC ACID
    • 2-(4-ethylsulfanylphenyl)pyridine-3-carboxylic acid
    • 1261979-88-7
    • MFCD18317878
    • 2-(4-Ethylthiophenyl)nicotinic acid, 95%
    • 2-(4-Ethylthiophenyl)nicotinic acid
    • Inchi: 1S/C14H13NO2S/c1-2-18-11-7-5-10(6-8-11)13-12(14(16)17)4-3-9-15-13/h3-9H,2H2,1H3,(H,16,17)
    • InChI Key: MPIQIRPPLHCRQV-UHFFFAOYSA-N
    • SMILES: S(CC)C1C=CC(=CC=1)C1C(C(=O)O)=CC=CN=1

Computed Properties

  • Exact Mass: 259.06669983Da
  • Monoisotopic Mass: 259.06669983Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 75.5Ų
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